Cas no 927901-61-9 ((2-Fluoro-3-methyl-6-(trifluoromethyl)phenyl)hydrazine)

• Product Name: (2-Fluoro-3-methyl-6-(trifluoromethyl)phenyl)hydrazine
• CAS No: 927901-61-9
• MF: C₈H₈F₄N₂
• MW: 208.156135559082
• CID: 998943
• PubChem ID: 45073532
• Update Time: 2025-08-05

(2-Fluoro-3-methyl-6-(trifluoromethyl)phenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-3-methyl-6-(trifluoromethyl)phenyl)hydrazine
• [2-Fluoro-3-methyl-6-(trifluoromethyl)phenyl]-hydrazine
• 2-FLUORO-3-METHYL-6-(TRIFLUOROMETHYL)PHENYLHYDRAZINE
• AKOS015853314
• 1-(2-fluoro-3-methyl-6-(trifluoromethyl)phenyl)hydrazine
• 927901-61-9
• FT-0682425
• SCHEMBL3530812
• [2-fluoro-3-methyl-6-(trifluoromethyl)phenyl]hydrazine
• DTXSID10662774
• JVGSQAUAPXBNAR-UHFFFAOYSA-N
• DB-008864

• MDL： MFCD03701064
• Inchi： 1S/C8H8F4N2/c1-4-2-3-5(8(10,11)12)7(14-13)6(4)9/h2-3,14H,13H2,1H3
• InChI Key： JVGSQAUAPXBNAR-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(C(F)(F)F)=C1NN

Computed Properties

• Exact Mass: 208.06236091g/mol
• Monoisotopic Mass: 208.06236091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

(2-Fluoro-3-methyl-6-(trifluoromethyl)phenyl)hydrazine Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on (2-Fluoro-3-methyl-6-(trifluoromethyl)phenyl)hydrazine

Comprehensive Overview of (2-Fluoro-3-methyl-6-(trifluoromethyl)phenyl)hydrazine (CAS No. 927901-61-9)

(2-Fluoro-3-methyl-6-(trifluoromethyl)phenyl)hydrazine (CAS No. 927901-61-9) is a specialized aromatic hydrazine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining fluoro and trifluoromethyl groups, which enhance its reactivity and selectivity in synthetic pathways. Researchers are increasingly interested in its potential as a building block for heterocyclic compounds, particularly in the development of novel crop protection agents and bioactive molecules.

The growing demand for fluorinated compounds in modern chemistry has placed 927901-61-9 at the forefront of innovation. Its electron-withdrawing substituents (e.g., -CF3 and -F) contribute to its stability and compatibility with cross-coupling reactions, a topic frequently searched in AI-driven drug discovery platforms. Recent studies highlight its utility in palladium-catalyzed transformations, aligning with industry trends toward sustainable green chemistry practices.

From an analytical perspective, (2-Fluoro-3-methyl-6-(trifluoromethyl)phenyl)hydrazine exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) data are critical for quality control—a common query among analytical chemists. The compound’s lipophilicity (LogP) and hydrogen bonding capacity also make it relevant to medicinal chemistry discussions, particularly in QSAR modeling and fragment-based drug design.

In agrochemical applications, derivatives of 927901-61-9 have shown promise as intermediates for pesticide synthesis. The trifluoromethyl group is known to improve bioavailability and target specificity, addressing current concerns about environmental persistence and residue management—topics trending in precision agriculture forums. Regulatory agencies emphasize the need for such advanced intermediates to develop low-toxicity formulations.

Handling and storage of (2-Fluoro-3-methyl-6-(trifluoromethyl)phenyl)hydrazine require adherence to standard laboratory protocols. While not classified as hazardous under common guidelines, its hydrazine moiety warrants precautions during synthesis—a frequent subject in chemical safety webinars. Proper ventilation and personal protective equipment (PPE) are recommended, reflecting broader occupational health trends.

The commercial availability of CAS No. 927901-61-9 through specialty chemical suppliers has expanded its accessibility for high-throughput screening (HTS) campaigns. Its compatibility with automated synthesis platforms resonates with the pharmaceutical industry’s shift toward digital lab technologies. Furthermore, patents citing this compound often relate to kinase inhibitors and antifungal agents, areas of high interest in oncology research.

Future research directions for (2-Fluoro-3-methyl-6-(trifluoromethyl)phenyl)hydrazine may explore its role in catalytic asymmetric synthesis or as a precursor for fluorescent probes. These applications align with emerging searches on materials science databases and diagnostic imaging technologies. As synthetic methodologies evolve, this compound’s versatility ensures its continued relevance across interdisciplinary fields.